N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-phenoxypropanamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-2-phenoxypropanamide
• InChI: InChI=1S/C19H19NO3S2/c1-13(23-14-6-3-2-4-7-14)19(22)20-12-15(21)16-9-10-18(25-16)17-8-5-11-24-17/h2-11,13,15,21H,12H2,1H3,(H,20,22)
• InChI Key: LUEWMRSNDVKNSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC(C1=CC=C(S1)C2=CC=CS2)O)OC3=CC=CC=C3
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol

Description

2,2’-Bithiophene is an organic compound. It is a colorless solid, although commercial samples are often greenish. It is the most common of the three isomers with formula (C4H3S)2.

Synthesis Analysis

2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Molecular Structure Analysis

The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below −5.20 eV.

Chemical Reactions Analysis

The compound is typically prepared by cross-coupling starting from 2-halo thiophenes.

Physical And Chemical Properties Analysis

2,2’-Bithiophene has a molar mass of 166.26 g·mol−1. It has a melting point of 31.1 °C and a boiling point of 260 °C.

Scientific Research Applications

Perovskite Solar Cells (PSCs)

• Theoretical studies using Density Functional Theory (DFT) and Time Dependent DFT (TD-DFT) methods have examined seven novel BTPA-based HTMs (DFBT1 to DFBT7). .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Compounds based on the 2,2’-bithiophene core have been studied for their potential use as hole-transport materials (htms) for perovskite solar cells (pscs) .

Mode of Action

It can be inferred that the compound interacts with its targets (potentially htms) to facilitate the transport of holes (positive charges) in pscs . The exact interaction and resulting changes would depend on the specific structure and properties of the compound.

Biochemical Pathways

In the context of pscs, the compound would likely play a role in the photovoltaic process, facilitating the transport of charges generated by the absorption of light .

Result of Action

In the context of pscs, the compound’s action would likely result in improved charge transport and potentially enhanced efficiency of the solar cells .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, in the context of PSCs, factors such as light intensity, temperature, and the presence of other materials in the solar cell can affect the compound’s performance . .